Cas no 1786-94-3 (3,6,9,12,15-Pentaoxanonadecan-1-ol)

3,6,9,12,15-Pentaoxanonadecan-1-ol structure
1786-94-3 structure
Product Name:3,6,9,12,15-Pentaoxanonadecan-1-ol
CAS No:1786-94-3
MF:C14H30O6
MW:294.384405612946
CID:156584
Update Time:2026-05-14

3,6,9,12,15-Pentaoxanonadecan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15-Pentaoxanonadecan-1-ol
    • 2-[2-[2-[2-(2-butoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
    • 2-(2-(2-(2-Butoxy-ethoxy)-ethoxy)-ethoxy)-ethoxy)-ethanol
    • Pentaethylene glycol monobutyl ether
    • Pentaethylene glycol, butyl ether
    • Inchi: InChI=1S/C14H30O6/c1-2-3-5-16-7-9-18-11-13-20-14-12-19-10-8-17-6-4-15/h15H,2-14H2,1H3
    • InChI Key: AZYICGMHYYVGBY-UHFFFAOYSA-N
    • SMILES: CCCCOCCOCCOCCOCCOCCO

Computed Properties

  • Exact Mass: 294.2043
  • Monoisotopic Mass: 294.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 17
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 66.4A^2

Experimental Properties

  • Density: 1.018
  • Boiling Point: 377.9°Cat760mmHg
  • Flash Point: 182.3°C
  • Refractive Index: 1.446
  • PSA: 66.38

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